Cas no 2172245-56-4 (6-chloro-3-(methylsulfanyl)methylquinoline-4-carboxylic acid)

• Product Name: 6-chloro-3-(methylsulfanyl)methylquinoline-4-carboxylic acid
• CAS No: 2172245-56-4
• MF: C₁₂H₁₀ClNO₂S
• MW: 267.731300830841
• CID: 5862110
• PubChem ID: 165833264
• Update Time: 2025-10-23

6-chloro-3-(methylsulfanyl)methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3-(methylsulfanyl)methylquinoline-4-carboxylic acid
• 2172245-56-4
• EN300-1581877
• 6-chloro-3-[(methylsulfanyl)methyl]quinoline-4-carboxylic acid

• Inchi： 1S/C12H10ClNO2S/c1-17-6-7-5-14-10-3-2-8(13)4-9(10)11(7)12(15)16/h2-5H,6H2,1H3,(H,15,16)
• InChI Key： MNLFDUCIOICMJC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=C(C(=O)O)C(=CN=2)CSC

Computed Properties

• Exact Mass: 267.0120774g/mol
• Monoisotopic Mass: 267.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.5Ų

Additional information on 6-chloro-3-(methylsulfanyl)methylquinoline-4-carboxylic acid

6-Chloro-3-(Methylsulfanyl)methylquinoline-4-carboxylic Acid: A Comprehensive Overview

The compound 6-chloro-3-(methylsulfanyl)methylquinoline-4-carboxylic acid (CAS No. 2172245-56-4) is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of quinoline derivatives, which are well-known for their diverse biological activities. The molecule's unique structure, featuring a chloro group at position 6, a methylsulfanyl group at position 3, and a carboxylic acid moiety at position 4, contributes to its potential as a lead compound in drug discovery.

Recent studies have highlighted the importance of quinoline derivatives in the development of anti-tumor agents. The chloro group at position 6 is known to enhance the molecule's stability and bioavailability, while the methylsulfanyl group at position 3 imparts electron-donating properties, potentially increasing the compound's ability to interact with biological targets. The carboxylic acid group at position 4 serves as a versatile functional group, enabling further chemical modifications to optimize pharmacokinetic properties.

One of the most promising applications of 6-chloro-3-(methylsulfanyl)methylquinoline-4-carboxylic acid lies in its potential as an anti-inflammatory agent. Researchers have demonstrated that this compound exhibits significant inhibitory activity against pro-inflammatory cytokines, making it a candidate for treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease. Furthermore, its ability to modulate key signaling pathways involved in inflammation has been validated through in vitro and in vivo experiments.

In addition to its anti-inflammatory properties, this compound has shown potential in antiviral research. The methylsulfanyl group has been implicated in enhancing the molecule's ability to inhibit viral replication by targeting specific viral enzymes. Recent studies have explored its efficacy against emerging viral pathogens, highlighting its role as a broad-spectrum antiviral agent.

The synthesis of 6-chloro-3-(methylsulfanyl)methylquinoline-4-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the chloro group and methylsulfanyl group requires precise control over reaction conditions to ensure high yields and purity. Researchers have optimized these steps to achieve scalable production, making this compound more accessible for preclinical studies.

From an analytical standpoint, the characterization of this compound relies on advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have been instrumental in confirming the compound's structure and purity, ensuring its reliability for biological testing. Additionally, computational modeling has been employed to predict the molecule's binding affinity to various biological targets, providing valuable insights into its mechanism of action.

As interest in natural product-inspired drug discovery continues to grow, compounds like 6-chloro-3-(methylsulfanyl)methylquinoline-4-carboxylic acid are becoming increasingly important. Their structural diversity and potential for bioactivity make them ideal candidates for exploring novel therapeutic avenues. Ongoing research is focused on optimizing this compound's pharmacokinetic profile and evaluating its safety profile for potential clinical applications.

In conclusion, 6-chloro-3-(methylsulfanyl)methylquinoline-4-carboxylic acid (CAS No. 2172245-56-4) represents a promising lead compound with diverse biological activities. Its unique structure and functional groups offer opportunities for further chemical modification and optimization, positioning it as a key player in future drug development efforts.